Cas no 2679929-12-3 (rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2679929-12-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5644220
• PubChem ID: 165914684
• Update Time: 2025-05-20

rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28281631
• rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate
• 2679929-12-3

• Inchi： 1S/C15H21NO3/c1-11(2)14-13(17)8-9-16(14)15(18)19-10-12-6-4-3-5-7-12/h3-7,11,13-14,17H,8-10H2,1-2H3/t13-,14-/m1/s1
• InChI Key： PNDBUDCJWMDRFO-ZIAGYGMSSA-N
• SMILES： O[C@@H]1CCN(C(=O)OCC2C=CC=CC=2)[C@@H]1C(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate

Professional Introduction to Rac-Benzyl (2R,3R)-3-Hydroxy-2-(Propan-2-yl)pyrrolidine-1-Carboxylate (CAS No: 2679929-12-3)

Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate, with the CAS number 2679929-12-3, is a compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their structural complexity and potential biological activities. The precise stereochemistry of this molecule, as indicated by the (2R,3R) configuration, plays a crucial role in determining its interactions with biological targets and overall efficacy.

The structure of Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate features a pyrrolidine core, which is a common motif in many biologically active compounds. Pyrrolidine derivatives have been extensively studied for their potential applications in drug discovery due to their ability to mimic natural amino acid structures and interact with various enzymatic and receptor systems. The presence of a hydroxyl group at the 3-position and a propyl group at the 2-position further enhances its structural diversity and functional potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. Among these pathways, those involving G protein-coupled receptors (GPCRs) have been extensively explored. Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate has shown promise as a tool compound in the study of GPCR signaling due to its unique structural features. The benzyl moiety at the 1-position of the pyrrolidine ring not only contributes to the overall solubility of the compound but also serves as a site for potential modifications to enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are implicated in numerous diseases, including cancer and inflammatory disorders. The hydroxyl group at the 3-position of Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate provides a site for hydrogen bonding interactions with key residues in kinase active sites. This interaction can be further optimized through structure-based drug design approaches to develop highly potent and selective kinase inhibitors.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of pyrrolidine derivatives. The (2R,3R) configuration of Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate has been found to be crucial for its interaction with biological targets. This stereochemical specificity is often overlooked in early-stage drug discovery but can significantly impact the efficacy and safety of final therapeutic agents. The precise stereochemistry ensures that the compound binds selectively to its intended target while minimizing off-target effects.

The propyl group at the 2-position of Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate adds another layer of complexity to its structure. This group can influence both the solubility and metabolic stability of the compound. In drug development, optimizing solubility is essential for achieving appropriate pharmacokinetic profiles, while metabolic stability ensures that the compound remains active long enough to exert its therapeutic effect. The propyl group also provides a handle for further chemical modifications, allowing researchers to fine-tune various properties of the molecule.

Advances in computational chemistry have enabled more efficient screening and design of novel compounds like Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate. Molecular modeling techniques have been particularly useful in understanding how this compound interacts with biological targets at an atomic level. These insights have guided researchers in optimizing lead structures through virtual screening and structure-based drug design. Such approaches have significantly reduced the time and cost associated with developing new drugs by allowing researchers to predictively model binding affinities and selectivities.

The benzyl group at the 1-position of Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate serves multiple purposes beyond just enhancing solubility. It can act as a protecting group during synthetic modifications and provide a site for further derivatization to improve pharmacological properties. For instance, introducing fluorine atoms or other electronegative substituents at this position can enhance metabolic stability or binding affinity depending on the target receptor.

In conclusion, Rac-benzyl (2R,3R)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate (CAS No: 2679929-12-3) is a structurally complex compound with significant potential in biomedical research. Its unique stereochemistry, functional groups, and overall architecture make it an attractive candidate for further exploration in drug discovery efforts targeting GPCRs and kinases. As computational chemistry tools continue to advance, compounds like this one will play an increasingly important role in developing next-generation therapeutic agents.